Cas no 1309581-44-9 (tert-butyl 3-(2-formylethyl)-3-nitropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-formylethyl)-3-nitropyrrolidine-1-carboxylate
• CAS No: 1309581-44-9
• MF: C₁₂H₂₀N₂O₅
• MW: 272.297603607178
• CID: 2117306
• Update Time: 2023-11-19

tert-butyl 3-(2-formylethyl)-3-nitropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-formylethyl)-3-nitropyrrolidine-1-carboxylate
• CID 101043360
• 1-Pyrrolidinecarboxylic acid, 3-nitro-3-(3-oxopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H20N2O5/c1-11(2,3)19-10(16)13-7-6-12(9-13,14(17)18)5-4-8-15/h8H,4-7,9H2,1-3H3
• InChI Key： BDKPPDHXHGVSJF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCC=O)(C1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 371
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 390.1±35.0 °C(Predicted)
• pka: -4.67±0.40(Predicted)